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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-P-benzoquinone

Cat. No.: B114747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Di-tert-butyl-p-benzoquinone is a valuable organic compound utilized as an antioxidant, a

reagent in organic synthesis, and a metabolite of butylated hydroxytoluene (BHT).[1] Its purity

is critical for these applications, necessitating an effective and reliable purification method.

Recrystallization is a standard and highly effective technique for purifying solid organic

compounds. This application note provides a detailed protocol for the purification of 2,6-Di-tert-
butyl-p-benzoquinone via recrystallization from ethanol, yielding a product with high purity.

Physicochemical Properties
2,6-Di-tert-butyl-p-benzoquinone typically appears as a yellow to orange or brown crystalline

solid.[2][3][4] It is soluble in organic solvents such as ethanol, acetone, and chloroform, but has

limited solubility in water.[5]

Quantitative Data Summary
The following table summarizes the expected results from the purification of 2,6-Di-tert-butyl-
p-benzoquinone by recrystallization from ethanol, based on established procedures.[5]
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Parameter Value Reference

Starting Material
43 g of crude 2,6-Di-tert-butyl-

p-benzoquinone
[5]

Recrystallization Solvent Ethanol [5]

Purified Product Yield 36.5 g (83%) [5]

Melting Point (Purity Indicator) 65–66 °C [5]

Appearance (Crude) Dark-yellow crystalline solid [5]

Appearance (Purified) Yellow-orange crystals

Experimental Protocol: Recrystallization of 2,6-Di-
tert-butyl-p-benzoquinone
This protocol is adapted from a verified synthetic procedure.[5]

Materials:

Crude 2,6-Di-tert-butyl-p-benzoquinone

Ethanol (95% or absolute)

Erlenmeyer flasks

Heating mantle or hot plate

Buchner funnel and flask

Filter paper

Spatula

Glass rod

Ice bath
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Vacuum oven or desiccator

Procedure:

Dissolution: Place 43 g of crude, dark-yellow 2,6-Di-tert-butyl-p-benzoquinone into a

suitably sized Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the

mixture to boiling while stirring to dissolve the solid. Continue to add small portions of hot

ethanol until the solid is completely dissolved. Avoid adding an excessive amount of solvent

to ensure a good yield.

Hot Filtration (Optional): If insoluble impurities are present in the hot solution, perform a hot

filtration using a pre-heated funnel and fluted filter paper to remove them.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room

temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask

has reached room temperature, place it in an ice bath to maximize the crystallization of the

product.

Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel

and filter paper.

Washing: Wash the collected crystals on the filter with two small portions of cold ethanol to

remove any remaining soluble impurities.[5]

Drying: Dry the purified crystals under reduced pressure at 50°C for 3 hours.[5] The final

product should be a pure crystalline solid with a melting point of 65–66°C.[5]

Workflow Diagram
The following diagram illustrates the key steps in the recrystallization process for purifying 2,6-
Di-tert-butyl-p-benzoquinone.
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Start: Crude 2,6-Di-tert-butyl-p-benzoquinone

Dissolve in Minimum
Hot Ethanol

Slow Cooling to
Room Temperature

Ice Bath Cooling

Vacuum Filtration

Wash with Cold Ethanol

Dry Under Vacuum

End: Pure 2,6-Di-tert-butyl-p-benzoquinone

Click to download full resolution via product page

Caption: Recrystallization workflow for 2,6-Di-tert-butyl-p-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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